Cas no 2227205-12-9 (2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid)
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2H-Isoindole-2,5-dicarboxylic acid, 1,3-dihydro-3,3-dimethyl-, 2-(1,1-dimethylethyl) ester
- 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
-
- Inchi: 1S/C16H21NO4/c1-15(2,3)21-14(20)17-9-11-7-6-10(13(18)19)8-12(11)16(17,4)5/h6-8H,9H2,1-5H3,(H,18,19)
- InChI Key: SECVSGQTGVOANN-UHFFFAOYSA-N
- SMILES: C1C2=C(C=C(C(O)=O)C=C2)C(C)(C)N1C(OC(C)(C)C)=O
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-100MG |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 100MG |
¥ 1,762.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-250MG |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 250MG |
¥ 2,818.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-500MG |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 500MG |
¥ 4,699.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-1G |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 1g |
¥ 7,042.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-5G |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 5g |
¥ 21,126.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-100mg |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 100mg |
¥1760.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-250mg |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 250mg |
¥2815.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-500mg |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 500mg |
¥4695.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-1g |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 1g |
¥7036.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ3094-100.0mg |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid |
2227205-12-9 | 95% | 100.0mg |
¥1760.0000 | 2025-04-11 |
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
Comprehensive Overview of 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2227205-12-9)
2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2227205-12-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the isoindole core, make it a valuable intermediate in drug discovery and development. Researchers and chemists frequently search for this compound due to its relevance in peptide synthesis, medicinal chemistry, and the development of novel therapeutic agents.
The compound's Boc-protected moiety is particularly significant, as it plays a crucial role in safeguarding reactive functional groups during multi-step synthetic processes. This attribute aligns with the growing demand for efficient protecting group strategies in organic synthesis, a topic frequently explored in academic and industrial research. Additionally, the 3,3-dimethyl-2,3-dihydro-1H-isoindole scaffold is of interest due to its potential bioactivity, often investigated in the context of central nervous system (CNS) drug development and enzyme inhibition studies.
In recent years, the scientific community has shown increasing interest in isoindole derivatives, driven by their diverse pharmacological properties. 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid serves as a key precursor for synthesizing such derivatives, which are explored for applications in neurodegenerative disease research and anti-inflammatory drug design. These areas are highly relevant to current healthcare challenges, making the compound a subject of frequent inquiries in scientific databases and search engines.
From a synthetic chemistry perspective, the compound's carboxylic acid functionality offers versatility for further derivatization, enabling the creation of amides, esters, and other derivatives. This adaptability is critical for researchers working on structure-activity relationship (SAR) studies, a common focus in modern drug discovery. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) applications, another hot topic in pharmaceutical development.
Environmental and safety considerations are increasingly important in chemical research, and 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid aligns with these priorities. Its well-defined synthetic pathways and compatibility with green chemistry principles contribute to its appeal in sustainable pharmaceutical manufacturing. Researchers often inquire about its synthetic protocols, purification methods, and analytical characterization data, reflecting the compound's practical significance in laboratory settings.
The compound's relevance extends to bioconjugation chemistry, where it may serve as a linker or spacer in the design of targeted drug delivery systems. This application is particularly timely, given the rising interest in precision medicine and theranostic agents. The Boc group in the molecule allows for controlled deprotection, enabling sequential functionalization strategies that are essential for creating complex molecular architectures.
Analytical chemists frequently investigate 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The availability of high-quality reference standards for this compound supports its use in method development and validation, addressing another common need in pharmaceutical quality control laboratories.
In the context of intellectual property, this compound appears in numerous patent applications related to small molecule therapeutics and diagnostic agents. Its structural features are often claimed as part of novel chemical entities with potential applications in treating metabolic disorders and age-related diseases. This patent landscape makes the compound a subject of interest for pharmaceutical competitive intelligence professionals.
The growing field of computational chemistry and molecular modeling has also contributed to interest in this compound. Researchers utilize its well-defined structure for docking studies and pharmacophore modeling, particularly when investigating targets related to neurological pathways. These computational approaches complement experimental studies, creating a comprehensive understanding of the compound's potential applications.
Supply chain considerations for 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid are another practical aspect frequently searched by procurement specialists. The compound's availability from multiple suppliers, along with options for custom synthesis and scale-up services, supports its widespread use in research and development activities across the pharmaceutical and biotechnology sectors.
Looking forward, the compound's significance is likely to grow as research continues into isoindole-based therapeutics and protected amino acid analogs. Its balanced properties of stability and reactivity, combined with the versatility of its functional groups, ensure its continued relevance in cutting-edge chemical research and drug discovery programs worldwide.
2227205-12-9 (2-[(tert-butoxy)carbonyl]-3,3-dimethyl-2,3-dihydro-1H-isoindole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)